1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine
Overview
Description
1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine (1-BMMPM) is an organic compound belonging to the pyridinium family, which is widely used in scientific research. It has been used in a variety of applications, such as in the synthesis of pharmaceuticals, in the development of new materials, and in the study of biochemical and physiological mechanisms.
Scientific Research Applications
1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine has been used in a variety of scientific research applications. It has been used to study the structure and properties of organic compounds, as well as the synthesis of pharmaceuticals. It has also been used to study the mechanisms of biochemical and physiological processes, such as the metabolism of drugs and the regulation of gene expression.
Mechanism of Action
1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine acts as a weak base, which can interact with the protonated form of a compound to form a salt. This salt can then be used to study the structure and properties of the compound, as well as its biochemical and physiological effects.
Biochemical and Physiological Effects
1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine has been used to study the biochemical and physiological effects of drugs and other compounds. It has been used to study the metabolism of drugs, as well as the regulation of gene expression. It has also been used to study the effects of drugs on the nervous system and the immune system.
Advantages and Limitations for Lab Experiments
1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine has several advantages for use in laboratory experiments. It is relatively inexpensive, and it is easy to prepare. It is also a stable compound, which makes it suitable for use in long-term experiments. However, it has some limitations, such as its low solubility in water and its potential to form unwanted side products.
Future Directions
1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine has many potential future applications in scientific research. It could be used to study the structure and properties of organic compounds, as well as the synthesis of pharmaceuticals. It could also be used to study the mechanisms of biochemical and physiological processes, such as the metabolism of drugs and the regulation of gene expression. Additionally, it could be used to study the effects of drugs on the nervous system and the immune system. Finally, it could be used to study the effects of environmental toxins on living organisms.
Synthesis Methods
1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine can be synthesized by a variety of methods, including the Mannich reaction and the Wittig reaction. The Mannich reaction involves the condensation of an aldehyde or ketone with an amine and a formaldehyde derivative, while the Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt. In both cases, 1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine is produced as a by-product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine involves the reaction of 5-bromo-2-methoxy-4-methylpyridine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "5-bromo-2-methoxy-4-methylpyridine", "Formaldehyde", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2-methoxy-4-methylpyridine (1.0 g, 4.5 mmol) and formaldehyde (0.5 mL, 6.0 mmol) in methanol (10 mL) and stir at room temperature for 2 hours.", "Step 2: Add sodium borohydride (0.3 g, 8.0 mmol) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding water (10 mL) and stir for 30 minutes.", "Step 4: Extract the product with ethyl acetate (3 x 10 mL) and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure and purify the product by column chromatography using hexane/ethyl acetate (9:1) as the eluent to yield 1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine as a yellow solid (0.8 g, 70% yield)." ] } | |
CAS RN |
2731006-48-5 |
Product Name |
1-(5-bromo-2-methoxy-4-methylpyridin-3-yl)methanamine |
Molecular Formula |
C8H11BrN2O |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
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